Cas no 165120-44-5 (1H-Imidazo[4,5-c]quinolin-4-amine, 1-butyl-2-(ethoxymethyl)-)

• Product Name: 1H-Imidazo[4,5-c]quinolin-4-amine, 1-butyl-2-(ethoxymethyl)-
• CAS No: 165120-44-5
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 1348779
• PubChem ID: 9926267
• Update Time: 2025-04-20

1H-Imidazo[4,5-c]quinolin-4-amine, 1-butyl-2-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]quinolin-4-amine, 1-butyl-2-(ethoxymethyl)-
• SCHEMBL3868221
• LKACWQDWNROGOP-UHFFFAOYSA-N
• DTXSID801192129
• 1-Butyl-2-(ethoxymethyl)-1H-imidazo[4,5-c]quinolin-4-amine
• 1-butyl-2-ethoxymethyl-1H-imidazo[4,5-c]quinolin-4-amine
• 165120-44-5

• Inchi： 1S/C17H22N4O/c1-3-5-10-21-14(11-22-4-2)20-15-16(21)12-8-6-7-9-13(12)19-17(15)18/h6-9H,3-5,10-11H2,1-2H3,(H2,18,19)
• InChI Key： LKACWQDWNROGOP-UHFFFAOYSA-N
• SMILES： O(CC)CC1=NC2C(N)=NC3C=CC=CC=3C=2N1CCCC

Computed Properties

• Exact Mass: 298.17956
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.96